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Compound of Interest

Compound Name: Methyl perfluoroisobutyl ether

Cat. No.: B068913

Introduction

As the power density of electronic components continues to rise, traditional air-cooling methods
are reaching their practical limits. Single-phase immersion cooling has emerged as a highly
effective thermal management solution, offering superior heat dissipation, improved energy
efficiency, and enhanced component reliability. Methyl perfluoroisobutyl ether is a dielectric
heat transfer fluid increasingly utilized for these applications due to its excellent thermal and
electrical properties, as well as its favorable safety and environmental profile.

These application notes provide researchers, scientists, and drug development professionals
with comprehensive data and detailed protocols for utilizing methyl perfluoroisobutyl ether in
the immersion cooling of electronics. The information presented is intended to facilitate the
design and implementation of effective thermal management strategies for high-performance
computing, power electronics, and other demanding applications.

Properties of Methyl Perfluoroisobutyl Ether

Methyl perfluoroisobutyl ether is a clear, colorless, and low-odor fluid with a unique
combination of properties that make it an ideal candidate for immersion cooling.[1][2][3] Its key
characteristics include high dielectric strength, excellent material compatibility, and efficient
heat transfer capabilities.[1][2]
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Physical Properties

A summary of the key physical properties of methyl perfluoroisobutyl ether is presented in
Table 1.

Property Value Units
Molecular Weight 250.06 g/mol
Boiling Point 61 °C
Density (at 25°C) 1.52 g/cm3
Vapor Pressure (at 25°C) 202 mmHg
Viscosity (at 25°C) 0.61 cSt
Surface Tension (at 25°C) 13.6 dynes/cm

Thermal Properties

The thermal properties of methyl perfluoroisobutyl ether are critical for its performance as a
heat transfer fluid. These are summarized in Table 2.

Property Value Units
Thermal Conductivity (at 25°C)  0.069 W/m-K
Specific Heat (at 25°C) 1.18 kJ/kg-K
Latent Heat of Vaporization 112 kJ/kg

Coefficient of Thermal
) 0.0015 1/°C
Expansion

Electrical Properties

As a dielectric fluid, the electrical properties of methyl perfluoroisobutyl ether are paramount
for preventing short circuits and ensuring the safe operation of immersed electronics.[1] Key
electrical properties are detailed in Table 3.
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Property Value Units

Dielectric Strength >40 (for a 2.54 mm gap) kv

Dielectric Constant (at 1 kHz) 7.39

Volume Resistivity 1x10u ohm-cm

Experimental Protocols

This section outlines detailed protocols for evaluating the performance of methyl
perfluoroisobutyl ether in a single-phase immersion cooling system and for assessing its
material compatibility with electronic components.

Protocol for Evaluating Single-Phase Immersion Cooling
Performance

This protocol describes the methodology for determining the thermal performance of methyl
perfluoroisobutyl ether by measuring the thermal resistance and heat transfer coefficient of a
test vehicle.

2.1.1. Materials and Equipment

o Immersion Tank: A transparent, sealed tank of sufficient size to fully submerge the test
vehicle and allow for fluid circulation.

o Test Vehicle: A simulated electronic component (e.g., a ceramic heater with a known surface
area) or an actual electronic device (e.g., a CPU or GPU) with integrated temperature

sensors.
o Methyl Perfluoroisobutyl Ether: Sufficient quantity to fill the immersion tank.
e Pump: A chemically resistant pump to circulate the fluid.

o Heat Exchanger: To dissipate heat from the fluid.

¢ Flow Meter: To measure the fluid flow rate.
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e Power Supply: To provide a controlled power input to the test vehicle.

o Data Acquisition System (DAQ): To record temperature, power, and flow rate data.

e Thermocouples or RTDs: For measuring fluid and component temperatures.

2.1.2. Experimental Setup Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b068913#immersion-cooling-techniques-
for-electronics-using-methyl-perfluoroisobutyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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